Cas no 787591-87-1 (Phenol, 4-[8-(methylamino)imidazo[1,2-a]pyrazin-6-yl]-)

• Product Name: Phenol, 4-[8-(methylamino)imidazo[1,2-a]pyrazin-6-yl]-
• CAS No: 787591-87-1
• MF: C₁₃H₁₂N₄O
• MW: 240.260581970215
• CID: 533893
• PubChem ID: 21070876
• Update Time: 2025-04-19

Phenol, 4-[8-(methylamino)imidazo[1,2-a]pyrazin-6-yl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-[8-(methylamino)imidazo[1,2-a]pyrazin-6-yl]-
• 4-[8-(methylamino)imidazo[1,2-a]pyrazin-6-yl]phenol
• SCHEMBL5396719
• 787591-87-1
• DTXSID30610459

• Inchi： 1S/C13H12N4O/c1-14-12-13-15-6-7-17(13)8-11(16-12)9-2-4-10(18)5-3-9/h2-8,18H,1H3,(H,14,16)
• InChI Key： ZIPAQZCUJUHQCS-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C1=CN2C=CN=C2C(NC)=N1

Computed Properties

• Exact Mass: 240.10111102g/mol
• Monoisotopic Mass: 240.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 62.4Ų